2-(3,4-Difluorophenyl)cyclopropan-1-amine hydrochloride

• IUPAC Name: 2-(3,4-difluorophenyl)cyclopropan-1-amine;hydrochloride
• InChI: InChI=1S/C9H9F2N.ClH/c10-7-2-1-5(3-8(7)11)6-4-9(6)12;/h1-3,6,9H,4,12H2;1H
• InChI Key: IMYLOCHFFLYHPS-UHFFFAOYSA-N
• Canonical SMILES: C1C(C1N)C2=CC(=C(C=C2)F)F.Cl
• Molecular Formula: C9H10ClF2N
• Molecular Weight: 205.63 g/mol

Description

“2-(3,4-Difluorophenyl)cyclopropan-1-amine hydrochloride” is a chemical compound with the molecular formula C9H10ClF2N. It is an intermediate used to prepare trans-2-arylcyclopropylamines as potent and selective dipeptidyl peptidase IV inhibitors.

Synthesis Analysis

The synthesis of this compound involves the reaction of 1,2-Difluorobenzene with 3-chloropropionyl chloride to produce 3-chloro-1-(3’,4’-difluorophenyl)-propan-1-one. This is then converted to 1-(3’,4’-difluorophenyl)-3-nitro-propan-1-one by the addition of N,N-dimethylformamide, phloroglucinol, and sodium iodide. The keto group of the latter intermediate is stereochemically reduced to a hydroxyl group by the use of chiral oxazaborolidine together with borane dimethyl sulfide or borane-N,N-diethyl aniline complex in the presence of tetrahydrofurane.

Molecular Structure Analysis

The molecular structure of “2-(3,4-Difluorophenyl)cyclopropan-1-amine hydrochloride” consists of 9 carbon atoms, 10 hydrogen atoms, 1 chlorine atom, 2 fluorine atoms, and 1 nitrogen atom. The average mass of the molecule is 169.171 Da and the monoisotopic mass is 169.070313 Da.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “2-(3,4-Difluorophenyl)cyclopropan-1-amine hydrochloride” include the reaction of 1,2-Difluorobenzene with 3-chloropropionyl chloride, the addition of N,N-dimethylformamide, phloroglucinol, and sodium iodide, and the reduction of the nitro group by catalytic hydrogenation with a palladium catalyst and zinc dust.

Physical And Chemical Properties Analysis

The compound has a density of 1.3±0.1 g/cm3, a boiling point of 212.5±40.0 °C at 760 mmHg, and a vapor pressure of 0.2±0.4 mmHg at 25°C. The enthalpy of vaporization is 44.9±3.0 kJ/mol and the flash point is 99.0±14.4 °C.

Scientific Research Applications

Dipeptidyl Peptidase IV Inhibitors

. Dipeptidyl peptidase-IV inhibitors are a class of oral hypoglycemics that block DPP-IV. They are used to treat diabetes mellitus type 2.

Ticagrelor Intermediate

. Ticagrelor is an antiplatelet drug that is used for the prevention of thrombotic events (for example stroke or heart attack) in different patient populations.

Pharmacological Intermediate

. .

Mechanism of Action

Target of Action

It is a key intermediate in the synthesis of ticagrelor , which is a reversible oral P2Y12 receptor antagonist .

Mode of Action

As an intermediate in the synthesis of ticagrelor , it may contribute to Ticagrelor’s ability to inhibit the P2Y12 receptor, thereby preventing platelet aggregation .

Biochemical Pathways

As a key intermediate in the synthesis of ticagrelor , it may play a role in the inhibition of the ADP-induced platelet aggregation pathway .

Pharmacokinetics

As an intermediate in the synthesis of ticagrelor , it may contribute to Ticagrelor’s pharmacokinetic properties, which include rapid absorption and extensive distribution .

Result of Action

As an intermediate in the synthesis of ticagrelor , it may contribute to Ticagrelor’s effects, which include the prevention of platelet aggregation and reduction of thrombotic cardiovascular events .

Safety and Hazards

The compound is classified as having acute toxicity (oral), skin sensitization, specific target organ toxicity – repeated exposure, and is hazardous to the aquatic environment – chronic hazard. It is advised to avoid breathing its dust/fume/gas/mist/vapors/spray, avoid contact with skin and eyes, and to use personal protective equipment.

Future Directions

As an intermediate in the synthesis of potent and selective dipeptidyl peptidase IV inhibitors, “2-(3,4-Difluorophenyl)cyclopropan-1-amine hydrochloride” has potential applications in the development of new drugs.